Cas no 1072944-53-6 (5-Amino-8-trifluoromethoxyquinoline)

• Product Name: 5-Amino-8-trifluoromethoxyquinoline
• CAS No: 1072944-53-6
• MF: C₁₀H₇F₃N₂O
• MW: 228.170592546463
• MDL: MFCD11504893
• CID: 857223
• PubChem ID: 46739117
• Update Time: 2025-06-15

5-Amino-8-trifluoromethoxyquinoline Chemical and Physical Properties

Names and Identifiers

• 8-(Trifluoromethoxy)quinolin-5-amine
• 5-Amino-8-trifluoromethoxyquinoline
• BS-23325
• SY271587
• CS-0376831
• MFCD11504893
• SB70417
• DTXSID40674749
• AKOS015855672
• KIXOFTNLLDXSQN-UHFFFAOYSA-N
• 1072944-53-6
• 5-Amino-8-(trifluoromethoxy)quinoline

• MDL： MFCD11504893
• Inchi： 1S/C10H7F3N2O/c11-10(12,13)16-8-4-3-7(14)6-2-1-5-15-9(6)8/h1-5H,14H2
• InChI Key： KIXOFTNLLDXSQN-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C2=CC=CN=C21)N)(F)F

Computed Properties

• Exact Mass: 228.05100
• Monoisotopic Mass: 228.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.431±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.52 g/l) (25 º C),
• PSA: 48.14000
• LogP: 3.29680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 5-Amino-8-trifluoromethoxyquinoline

Recent Advances in the Study of 5-Amino-8-trifluoromethoxyquinoline (CAS: 1072944-53-6)

The compound 5-Amino-8-trifluoromethoxyquinoline (CAS: 1072944-53-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of 5-Amino-8-trifluoromethoxyquinoline as a versatile scaffold in the development of novel pharmacophores. The trifluoromethoxy group, in particular, has been shown to enhance the compound's metabolic stability and bioavailability, making it an attractive candidate for further investigation. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, to optimize the synthesis of this compound and its derivatives.

In terms of biological activity, 5-Amino-8-trifluoromethoxyquinoline has demonstrated promising results in preclinical studies. For instance, it has been identified as a potent inhibitor of certain kinase enzymes involved in inflammatory pathways. These findings suggest potential applications in the treatment of autoimmune diseases and chronic inflammatory conditions. Additionally, the compound's ability to modulate specific receptor interactions has sparked interest in its use as a tool compound for probing biological mechanisms.

Further investigations into the pharmacokinetic and pharmacodynamic properties of 5-Amino-8-trifluoromethoxyquinoline are underway. Preliminary data indicate favorable absorption and distribution profiles, although more extensive in vivo studies are needed to fully characterize its safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-Amino-8-trifluoromethoxyquinoline represents a promising lead compound in the quest for novel therapeutics. Its unique chemical structure and demonstrated biological activities make it a valuable subject for ongoing research. Future studies should focus on elucidating its mechanism of action and exploring its potential in combination therapies.